Cas no 134257-65-1 (1-Butanone,4-[(2-aminoethyl)amino]-1-(2-thienyl)-)

• Product Name: 1-Butanone,4-[(2-aminoethyl)amino]-1-(2-thienyl)-
• CAS No: 134257-65-1
• MF: C₁₀H₁₆N₂OS
• MW: 212.311841011047
• CID: 155935
• PubChem ID: 126103
• Update Time: 2025-04-19

1-Butanone,4-[(2-aminoethyl)amino]-1-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,4-[(2-aminoethyl)amino]-1-(2-thienyl)-
• 4-(2-aminoethylamino)-1-thiophen-2-ylbutan-1-one
• gamma-(2-aminoethylamino)-2-butryothienone
• 1-Butanone, 4-((2-aminoethyl)amino)-1-(2-thienyl)-
• 1-Butanone, 4-((2-aminoethyl)amino)-4-(2-thienyl)-
• 4-((2-Aminoethyl)amino)-4-(2-thienyl)-1-butanone
• 4-[(2-aminoethyl)amino]-1-(thiophen-2-yl)butan-1-one
• BRN 4351287
• 1-Butanone, 4-((2-aminoethyl)amino)-1-(thienyl)-
• 134257-65-1
• DTXSID80158614
• NIOSH/EL6565000
• 4-((2-Aminoethyl)amino)-1-(thienyl)-1-butanone
• EL65650000

• Inchi： 1S/C10H16N2OS/c11-5-7-12-6-1-3-9(13)10-4-2-8-14-10/h2,4,8,12H,1,3,5-7,11H2
• InChI Key： HWQDMQDDTCAINI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCCNCCN)=O

Computed Properties

• Exact Mass: 212.09848
• Monoisotopic Mass: 212.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.123
• Boiling Point: 366.6°Cat760mmHg
• Flash Point: 175.5°C
• Refractive Index: 1.551
• PSA: 55.12